2-Formyl-5-(2-trifluoromethylphenyl)phenol, 95%

• IUPAC Name: 2-hydroxy-4-[2-(trifluoromethyl)phenyl]benzaldehyde
• InChI: InChI=1S/C14H9F3O2/c15-14(16,17)12-4-2-1-3-11(12)9-5-6-10(8-18)13(19)7-9/h1-8,19H
• InChI Key: FVIABJOFDUIVFY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CC(=C(C=C2)C=O)O)C(F)(F)F
• Molecular Formula: C14H9F3O2
• DSSTOX Substance ID: DTXSID60685271
• Molecular Weight: 266.21 g/mol
• CAS RN: 1261995-90-7

Description

2-Formyl-5-(2-trifluoromethylphenyl)phenol, 95% (2F-5TFP) is an organic compound with a wide range of applications in the fields of chemistry, biochemistry, and medicine. It is a colorless solid that is insoluble in water and is used as a reagent for various reactions. It is also used in the synthesis of a variety of organic compounds. 2F-5TFP has a wide range of applications in the laboratory, including the synthesis of pharmaceuticals, pesticides, and other chemicals.

Mechanism of Action

2-Formyl-5-(2-trifluoromethylphenyl)phenol, 95% is an organic compound that is used as a reagent in the synthesis of various organic compounds. It acts as a catalyst in the reaction, increasing the rate of reaction and the yield of the desired product. Additionally, it can be used to modify the properties of the desired product, such as its solubility, stability, and reactivity.
Biochemical and Physiological Effects
2-Formyl-5-(2-trifluoromethylphenyl)phenol, 95% is a reagent that is used in the synthesis of various organic compounds. It does not have any direct biochemical or physiological effects. However, it can be used in the synthesis of compounds that do have biochemical and physiological effects, such as drugs and hormones.

Advantages and Limitations for Lab Experiments

2-Formyl-5-(2-trifluoromethylphenyl)phenol, 95% is a useful reagent for laboratory experiments. It is relatively inexpensive, has a high yield, is easy to use, and is relatively non-toxic. However, it is not very soluble in water and is not very stable. Additionally, it can react with other compounds and can produce unwanted side products.

Future Directions

There are a number of potential future directions for the use of 2-Formyl-5-(2-trifluoromethylphenyl)phenol, 95%. It could be used in the synthesis of more complex organic compounds, such as polymers and nanomaterials. It could also be used in the synthesis of biologically active compounds, such as drugs and hormones. Additionally, it could be used in the synthesis of materials for medical applications, such as implants and prosthetics. Finally, it could be used in the synthesis of materials for industrial applications, such as catalysts and coatings.

Synthesis Methods

2-Formyl-5-(2-trifluoromethylphenyl)phenol, 95% is synthesized through the reaction of 2-formylphenol with 2-trifluoromethylphenol in the presence of a base. The reaction is carried out in a solvent such as ethanol, methanol, or acetone. The reaction is typically carried out at room temperature and is complete after several hours. The yield of the reaction is usually around 95%.

Scientific Research Applications

2-Formyl-5-(2-trifluoromethylphenyl)phenol, 95% is used in a variety of scientific research applications. It is used in the synthesis of organic compounds, such as pesticides and pharmaceuticals. It is also used as a reagent in the synthesis of other organic compounds, such as dyes and pigments. Additionally, 2-Formyl-5-(2-trifluoromethylphenyl)phenol, 95% is used in the synthesis of biologically active compounds, such as drugs and hormones.